Cas no 62417-02-1 (Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-)

Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]- structure
62417-02-1 structure
Product name:Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-
CAS No:62417-02-1
MF:C17H22O3
MW:274.354785442352
CID:445601
PubChem ID:11140310

Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-
    • 2,4-bis(3-methylbut-2-enoxy)benzaldehyde
    • SCHEMBL11583616
    • DTXSID80456723
    • 62417-02-1
    • Inchi: InChI=1S/C17H22O3/c1-13(2)7-9-19-16-6-5-15(12-18)17(11-16)20-10-8-14(3)4/h5-8,11-12H,9-10H2,1-4H3
    • InChI Key: WHPLQIKCSLNSBR-UHFFFAOYSA-N
    • SMILES: CC(=CCOC1=CC(=C(C=C1)C=O)OCC=C(C)C)C

Computed Properties

  • Exact Mass: 274.15696
  • Monoisotopic Mass: 274.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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